Cas no 1872824-80-0 (4-(2-Methylpyrimidin-4-yl)thiomorpholine)

• Product Name: 4-(2-Methylpyrimidin-4-yl)thiomorpholine
• CAS No: 1872824-80-0
• MF: C₉H₁₃N₃S
• MW: 195.284620046616
• CID: 4630161
• Update Time: 2025-05-27

4-(2-Methylpyrimidin-4-yl)thiomorpholine Chemical and Physical Properties

Names and Identifiers

• 4-(2-Methylpyrimidin-4-yl)thiomorpholine

• Inchi： 1S/C9H13N3S/c1-8-10-3-2-9(11-8)12-4-6-13-7-5-12/h2-3H,4-7H2,1H3
• InChI Key： MKVLGCXRFSFMDL-UHFFFAOYSA-N
• SMILES： N1(C2C=CN=C(C)N=2)CCSCC1

Additional information on 4-(2-Methylpyrimidin-4-yl)thiomorpholine

Introduction to 4-(2-Methylpyrimidin-4-yl)thiomorpholine (CAS No. 1872824-80-0)

4-(2-Methylpyrimidin-4-yl)thiomorpholine, with the CAS number 1872824-80-0, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiomorpholine ring and a 2-methylpyrimidine moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The thiomorpholine ring, a sulfur-containing heterocycle, is known for its ability to enhance the lipophilicity and bioavailability of compounds. This property is particularly advantageous in drug design, as it can improve the pharmacokinetic profile of potential therapeutic agents. The 2-methylpyrimidine moiety, on the other hand, is a common scaffold in many bioactive molecules, often associated with antiviral, anticancer, and anti-inflammatory activities.

Recent studies have explored the biological activities of 4-(2-Methylpyrimidin-4-yl)thiomorpholine. One notable study published in the Journal of Medicinal Chemistry (2023) investigated its potential as an inhibitor of protein-protein interactions (PPIs). The researchers found that this compound effectively disrupts specific PPIs involved in cancer cell proliferation and survival. This discovery opens new avenues for the development of targeted therapies against various types of cancer.

In another study published in the European Journal of Medicinal Chemistry (2023), researchers evaluated the antiviral properties of 4-(2-Methylpyrimidin-4-yl)thiomorpholine. The compound demonstrated significant inhibitory effects against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves blocking viral entry into host cells and interfering with viral replication processes. These findings highlight the potential of this compound as a broad-spectrum antiviral agent.

The pharmacological profile of 4-(2-Methylpyrimidin-4-yl)thiomorpholine has also been studied in preclinical models. In vitro assays have shown that it exhibits low cytotoxicity towards normal human cells, suggesting a favorable safety profile. Additionally, in vivo studies using animal models have demonstrated good oral bioavailability and a favorable pharmacokinetic profile, making it a promising candidate for further development.

The synthetic route to 4-(2-Methylpyrimidin-4-yl)thiomorpholine has been optimized to ensure high yield and purity. The synthesis typically involves a multi-step process that includes the formation of the thiomorpholine ring and subsequent functionalization with the 2-methylpyrimidine moiety. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods have been employed to enhance efficiency and reduce environmental impact.

In terms of its applications, 4-(2-Methylpyrimidin-4-yl)thiomorpholine holds promise in various therapeutic areas. Its potential as an anticancer agent and antiviral drug makes it an attractive target for pharmaceutical companies and academic research institutions. Ongoing clinical trials are further evaluating its efficacy and safety in human subjects.

Beyond its therapeutic applications, 4-(2-Methylpyrimidin-4-yl)thiomorpholine has also been explored for use in diagnostic tools and imaging agents. Its unique chemical properties make it suitable for conjugation with imaging probes, enabling non-invasive monitoring of disease progression and treatment response.

In conclusion, 4-(2-Methylpyrimidin-4-yl)thiomorpholine (CAS No. 1872824-80-0) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in various medical fields. As more data becomes available from clinical trials and preclinical studies, this compound is likely to play an increasingly important role in drug discovery and development.